Cas no 387825-55-0 (Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans-)

• Product Name: Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans-
• CAS No: 387825-55-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 298777
• Update Time: 2024-01-27

Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans-
• Cyclohexanecarboxylic acid, 1-amino-4-methoxy-, trans- (9CI)
• CZDTYMLTDRWGBJ-FKQCQYRASA-N
• Cyclohexanecarboxylic acid, 1-amino-4-methoxy-, trans-

• MDL： MFCD23099601
• Inchi： 1S/C8H15NO3/c1-12-6-2-4-8(9,5-3-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)/t6-,8+
• InChI Key： CZDTYMLTDRWGBJ-WRXNHJIOSA-N
• SMILES： [C@]1(N)(C(O)=O)CC[C@@H](OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 298.6±40.0 °C(Predicted)
• pka: 2.80±0.44(Predicted)